N-[(4-fluorophenyl)methyl]-3-{4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl}propanamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-3-(4-oxopyrazolo[1,5-a]pyrazin-5-yl)propanamide
• InChI: InChI=1S/C16H15FN4O2/c17-13-3-1-12(2-4-13)11-18-15(22)6-8-20-9-10-21-14(16(20)23)5-7-19-21/h1-5,7,9-10H,6,8,11H2,(H,18,22)
• InChI Key: SZCKJQMTSDXKFW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)CCN2C=CN3C(=CC=N3)C2=O)F
• Molecular Formula: C16H15FN4O2
• Molecular Weight: 314.31 g/mol
• CAS No.: 2549017-43-6

Description

This compound is a complex organic molecule that contains several functional groups, including a fluorophenyl group, a pyrazolo[1,5-a]pyrazin-5-yl group, and a propanamide group. These groups are common in many pharmaceuticals and could potentially have various biological activities.

Synthesis Analysis

While the exact synthesis of this compound isn’t available, similar compounds are often synthesized through multi-step reactions involving the formation of the pyrazole ring, followed by various substitutions. The fluorophenyl group could potentially be introduced through a nucleophilic aromatic substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrazolo[1,5-a]pyrazin-5-yl group suggests that the compound may have a bicyclic structure.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. The amide group could undergo hydrolysis under acidic or basic conditions, and the aromatic ring could potentially undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of the fluorine atom could increase the compound’s stability and lipophilicity.

Future Directions

Future research could involve studying the biological activity of this compound, determining its mechanism of action, and optimizing its structure for increased potency or selectivity.